Cas no 872688-96-5 (2-{6-(4-methoxyphenyl)pyridazin-3-ylsulfanyl}-1-(4-phenylpiperazin-1-yl)ethan-1-one)

• Product Name: 2-{6-(4-methoxyphenyl)pyridazin-3-ylsulfanyl}-1-(4-phenylpiperazin-1-yl)ethan-1-one
• CAS No: 872688-96-5
• MF: C₂₃H₂₄N₄O₂S
• MW: 420.527263641357
• CID: 6528207
• Update Time: 2025-09-28

2-{6-(4-methoxyphenyl)pyridazin-3-ylsulfanyl}-1-(4-phenylpiperazin-1-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-{6-(4-methoxyphenyl)pyridazin-3-ylsulfanyl}-1-(4-phenylpiperazin-1-yl)ethan-1-one
• 2-[6-(4-methoxyphenyl)pyridazin-3-yl]sulfanyl-1-(4-phenylpiperazin-1-yl)ethanone

• Inchi： 1S/C23H24N4O2S/c1-29-20-9-7-18(8-10-20)21-11-12-22(25-24-21)30-17-23(28)27-15-13-26(14-16-27)19-5-3-2-4-6-19/h2-12H,13-17H2,1H3
• InChI Key： CDQWIKPKLMDKAT-UHFFFAOYSA-N
• SMILES： C(=O)(N1CCN(C2=CC=CC=C2)CC1)CSC1=NN=C(C2=CC=C(OC)C=C2)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on 2-{6-(4-methoxyphenyl)pyridazin-3-ylsulfanyl}-1-(4-phenylpiperazin-1-yl)ethan-1-one

Recent Advances in the Study of 2-{6-(4-methoxyphenyl)pyridazin-3-ylsulfanyl}-1-(4-phenylpiperazin-1-yl)ethan-1-one (CAS: 872688-96-5)

The compound 2-{6-(4-methoxyphenyl)pyridazin-3-ylsulfanyl}-1-(4-phenylpiperazin-1-yl)ethan-1-one (CAS: 872688-96-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique pyridazine and piperazine moieties, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its pharmacological properties, mechanism of action, and potential as a lead compound for drug development.

One of the key areas of research has been the compound's interaction with specific biological targets. Preliminary findings suggest that it exhibits high affinity for certain receptor subtypes, particularly those involved in neurological and cardiovascular pathways. This has led to investigations into its potential use in treating conditions such as anxiety, depression, and hypertension. The compound's ability to modulate receptor activity with high specificity makes it a valuable candidate for further development.

In addition to its pharmacological profile, recent studies have also explored the synthetic pathways and structural modifications of 2-{6-(4-methoxyphenyl)pyridazin-3-ylsulfanyl}-1-(4-phenylpiperazin-1-yl)ethan-1-one. Researchers have identified several derivatives with enhanced bioavailability and reduced toxicity, paving the way for more effective therapeutic agents. These advancements highlight the compound's versatility and its potential to serve as a scaffold for the design of novel drugs.

Another significant development is the application of computational modeling and molecular docking studies to predict the compound's interactions with target proteins. These in silico approaches have provided valuable insights into the binding modes and energetics of the compound, facilitating the rational design of more potent analogs. Such methodologies are expected to accelerate the drug discovery process and reduce the reliance on traditional trial-and-error approaches.

Despite these promising findings, challenges remain in the clinical translation of 2-{6-(4-methoxyphenyl)pyridazin-3-ylsulfanyl}-1-(4-phenylpiperazin-1-yl)ethan-1-one. Issues such as metabolic stability, pharmacokinetics, and potential off-target effects need to be addressed through rigorous preclinical and clinical studies. However, the growing body of research underscores the compound's potential to make a meaningful impact in the field of medicinal chemistry.

In conclusion, the recent studies on 2-{6-(4-methoxyphenyl)pyridazin-3-ylsulfanyl}-1-(4-phenylpiperazin-1-yl)ethan-1-one (CAS: 872688-96-5) have shed light on its multifaceted pharmacological properties and therapeutic potential. Continued research efforts are expected to further elucidate its mechanisms of action and optimize its clinical applicability, positioning it as a promising candidate for future drug development.